Cas no 49844-93-1 (2-chloro-4-(methylsulfanyl)pyrimidine)

2-chloro-4-(methylsulfanyl)pyrimidine structure
49844-93-1 structure
Product Name:2-chloro-4-(methylsulfanyl)pyrimidine
CAS No:49844-93-1
MF:C5H5ClN2S
MW:160.624598264694
MDL:MFCD09265490
CID:325688
PubChem ID:16427148
Update Time:2025-04-19

2-chloro-4-(methylsulfanyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-4-(methylthio)pyrimidine
    • 2-CHLORO-4-METHYLSULFANYLPYRIMIDINE
    • 2-CHLORO-4-METHYLSULFANYL-PYRIMIDINE
    • 2-Chloro-4-methylthiopyrimidine
    • C5H5ClN2S
    • Pyrimidine,2-chloro-4-(methylthio)-
    • 2-Chlor-4-methylmercapto-pyrimidin
    • 2-Chloro-4-methylthiopyrimidin
    • 2-chloro-4-(methylsulfanyl)pyrimidine
    • Pyrimidine, 2-chloro-4-(methylthio)-
    • VAATWVRXPRDPPM-UHFFFAOYSA-N
    • RP02152
    • HP21019
    • 2-Chloro-4-(methylsulphanyl)pyrimidine
    • SY024250
    • BC200466
    • A
    • Z976663640
    • AMY11450
    • J-508695
    • MFCD09265490
    • PS-3826
    • SCHEMBL1984295
    • FT-0646265
    • SB57339
    • 2-chloro-4-methylthiopyrimidine, AldrichCPR
    • AKOS011627927
    • 49844-93-1
    • DTXSID60586052
    • CS-W005463
    • AC-26657
    • A7413
    • EN300-246065
    • MDL： MFCD09265490
    • Inchi： 1S/C5H5ClN2S/c1-9-4-2-3-7-5(6)8-4/h2-3H,1H3
    • InChI Key： VAATWVRXPRDPPM-UHFFFAOYSA-N
    • SMILES： ClC1=NC=CC(=N1)SC

Computed Properties

  • Exact Mass: 159.98600
  • Monoisotopic Mass: 159.9861970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 91
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.1
  • XLogP3: 2

Experimental Properties

  • Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 67-68 ºC
  • Boiling Point: 308.3°C at 760 mmHg
  • Solubility: Slightly soluble (5.6 g/l) (25 º C),
  • PSA: 51.08000
  • LogP: 1.85190

2-chloro-4-(methylsulfanyl)pyrimidine Security Information

2-chloro-4-(methylsulfanyl)pyrimidine Pricemore >>

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2-chloro-4-(methylsulfanyl)pyrimidine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:49844-93-1)2-chloro-4-(methylsulfanyl)pyrimidine
Order Number:A7413
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):381.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:49844-93-1)2-chloro-4-(methylsulfanyl)pyrimidine
A7413
Purity:99%
Quantity:100g
Price ($):381.0
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